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Compound of Interest

Compound Name: 2-Ethoxy-5-nitrobenzaldehyde
CAS No.: 741738-54-5
Cat. No.: B3021137
Get Quote
. J

Technical Monograph: 2-Ethoxy-5-
nitrobenzaldehyde[1]

Executive Summary

2-Ethoxy-5-nitrobenzaldehyde (PubChem CID 4766542; CAS 741738-54-5) is a specialized
aromatic intermediate used primarily in the synthesis of pharmaceutical agents, agrochemicals,
and functional materials.[1][2][3][4][5][6] Characterized by an electron-withdrawing nitro group
at the meta position relative to the aldehyde and an electron-donating ethoxy group at the ortho
position, this compound exhibits a unique "push-pull" electronic structure.[1] This configuration
makes it highly reactive toward nucleophilic additions (at the carbonyl) and reduction reactions
(at the nitro group), serving as a critical scaffold for Schiff base ligands, dissymmetrical
catechol ethers, and biologically active heterocycles.

Chemical Profile & Physicochemical Data[1][2][5][8]
[9][10][11]

The following data aggregates experimentally verified properties and computed descriptors.
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Property Data Source | Method
IUPAC Name 2-Ethoxy-5-nitrobenzaldehyde PubChem

CAS Number 741738-54-5 Verified Registry
Molecular Formula Mass Spectrometry
Molecular Weight 195.17 g/mol Calculated
Appearance Yellow crystalline solid Experimental

Melting Point 48 - 50 °C Synth.[1] Commun. [1]

Soluble in DMF, DMSO,
Solubility Acetone, DCM; Insoluble in Experimental
Water

CCOC1=C(C=C(C=C1)
SMILES Structure
[O-DC=0

FIRASLIMSQEZFO- N
InChiKey Identifier
UHFFFAOYSA-N

Synthesis & Manufacturing

The most robust and regioselective synthesis of 2-ethoxy-5-nitrobenzaldehyde involves the
O-alkylation of the commercially available precursor 2-hydroxy-5-nitrobenzaldehyde (5-
nitrosalicylaldehyde).[1] Direct nitration of 2-ethoxybenzaldehyde is less favored due to the
formation of inseparable regioisomers (ortho/para mixtures).[1]

Optimized Laboratory Protocol (O-Alkylation)

Reaction Type: Nucleophilic Substitution (

) Precursor: 2-Hydroxy-5-nitrobenzaldehyde (CAS 97-51-8) Reagents: Ethyl lodide (Etl) or
Ethyl

-toluenesulfonate; Cesium Carbonate (

) or Potassium Carbonate (
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).[1] Solvent: N,N-Dimethylformamide (DMF).[1]

Step-by-Step Methodology:

Preparation: Charge a dry round-bottom flask with 2-hydroxy-5-nitrobenzaldehyde (1.0 eq)
and anhydrous DMF (5 mL per gram of substrate).

Deprotonation: Add

(1.1 eq) or

(1.5 eq) to the solution. Stir at room temperature for 15 minutes to generate the phenoxide
anion. The solution typically turns a deep yellow/orange color.

Alkylation: Add Ethyl lodide (1.2 eq) dropwise.
o Note: Ethyl

-toluenesulfonate can be used as a non-lachrymatory alternative.[1]
Reaction: Heat the mixture to 60—70 °C under an inert atmosphere (

) for 3—4 hours. Monitor by TLC (eluent: 30% EtOAc/Hexanes) until the starting phenol is
consumed.

Workup: Cool the mixture to 0 °C and quench with ice-cold water. The product may
precipitate as a yellow solid.

o If solid forms: Filter, wash with water, and dry.[7]
o If oil forms:[1] Extract with Ethyl Acetate (

), wash organics with brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or purify via silica gel flash chromatography
(Gradient: O

20% EtOAc in Hexanes).
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 Yield: Typical isolated yields range from 85% to 95%.

Synthetic Pathway Diagram

The following Graphviz diagram illustrates the synthesis and key downstream transformations.

+ Primary Amines il e
(H20) (Imine Ligands)

SN2 Alkylation +SnCI2 / HCI
2-Hydroxy-5-nitrobenzaldehyde Ethyl lodide / Cs2CO3 95% Yield 2-Ethoxy-5-nitrobenzaldehyde (Nitro Reduction) > 2-Ethoxy-5-aminobenzaldehyde
(CAS 97-51-8) Solvent: DMF, 60°C (CAS 741738-54-5) +KMnO4 / [0] (Reduction Product)

2-Ethoxy-5-nitrobenzoic Acid
(Oxidation Product)

Click to download full resolution via product page

Caption: Figure 1. Synthesis of 2-Ethoxy-5-nitrobenzaldehyde via O-alkylation and
subsequent divergent pathways.

Reactivity & Synthetic Utility[1]
Schiff Base Formation (Imine Condensation)
The aldehyde moiety at C-1 is highly electrophilic due to the electron-withdrawing nature of the

nitro group at C-5.[1]

o Reaction: Condensation with primary amines (e.g., aniline derivatives, amino acids) yields
Schiff bases.

o Utility: These derivatives are extensively researched for antibacterial and antifungal activity.
The 2-ethoxy group improves lipophilicity compared to the hydroxy analog, potentially
enhancing cell membrane permeability [2].[1]

Nitro Group Reduction

The C-5 nitro group can be selectively reduced to an amine without affecting the aldehyde
(using mild reagents) or reduced concomitantly.
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¢ Reagents:

or
(chemoselective for nitro group).

e Product:2-Ethoxy-5-aminobenzaldehyde.[1]

o Application: This amine is a precursor for quinolines and indoles via cyclization reactions,
serving as a scaffold for kinase inhibitors.

Dissymmetrical Ether Synthesis

As highlighted in Synthetic Communications, this compound is an intermediate for synthesizing
dissymmetrical ethers of 4-nitrocatechol. By oxidizing the aldehyde to a phenol (via Baeyer-
Villiger oxidation and hydrolysis), researchers can access 4-nitrocatechol derivatives with
different alkyl chains at positions 1 and 2, which are valuable for creating specific coccidiostats
(anti-parasitic poultry drugs) [1].[1]

Pharmaceutical & Research Applications[1][10]{12]

Domain Application Description

Used as a pharmacophore in the design of
Drug Di antimicrobial agents.[1] The nitro-benzaldehyde
rug Discover
J Y core is known to inhibit bacterial growth by

interfering with redox homeostasis.[1]

Key intermediate in the synthesis of
Coccidiostats decoquinate analogs and other agents used to

treat coccidiosis in poultry [1].

Precursor for non-linear optical (NLO) materials.
] ] The "push-pull" electronic system (donor ethoxy
Material Science ) )
+ acceptor nitro) creates a strong dipole

moment suitable for NLO chromophores.[1]

Hydrazone derivatives of nitrobenzaldehydes
Corrosion Inhibition have been validated as corrosion inhibitors for

mild steel in acidic environments [3].
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Safety & Handling (SDS Summary)

Hazard Classification: GHSO07 (Warning)

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocols:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.
Inhalation: Handle the powder in a fume hood to avoid dust inhalation.
Storage: Store in a cool, dry place (

recommended). Keep container tightly closed. Light sensitive (store in amber vials).

Incompatibility: Avoid strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 51336-43-7|Ethyl 2-(2-formyl-4-nitrophenoxy)acetate|BLD Pharm [bldpharm.com]
e 2. echemi.com [echemi.com]

e 3.2990109-07-2|2-Ethoxy-5-nitrobenzohydrazide|BLD Pharm [bldpharm.com]

o 4, 741738-54-5|2-Ethoxy-5-nitrobenzaldehyde|BLD Pharm [bldpharm.com]

¢ 5. enamine.enamine.net [enamine.enamine.net]

e 6. Benzaldehyde, 2-ethoxy-5-nitro- (9Cl) | 741738-54-5 [amp.chemicalbook.com]

e 7. repository.ias.ac.in [repository.ias.ac.in]

¢ To cite this document: BenchChem. [2-Ethoxy-5-nitrobenzaldehyde PubChem CID 4766542
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021137/docs#2-ethoxy-5-nitrobenzaldehyde-
pubchem-cid-4766542-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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